Cas no 2108215-13-8 (9-oxa-10-azatricyclo4.2.1.1,decane hydrochloride)

• Product Name: 9-oxa-10-azatricyclo4.2.1.1,decane hydrochloride
• CAS No: 2108215-13-8
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 6289071
• PubChem ID: 92046566
• Update Time: 2025-05-18

9-oxa-10-azatricyclo4.2.1.1,decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-oxa-10-azatricyclo4.2.1.1,decane hydrochloride
• 2108215-13-8
• 9-Oxa-10-azatricyclo[4.2.1.12,5]decane hydrochloride
• F1905-6535
• AKOS026700102
• 9-oxa-10-azatricyclo[4.2.1.12,5]decane;hydrochloride
• (1R,6S)-9-oxa-10-azatricyclo[4.2.1.1(2,5)]decane hydrochloride
• 9-oxa-10-azatricyclo[4.2.1.1^{2,5}]decane hydrochloride

• Inchi： 1S/C8H13NO.ClH/c1-2-6-8-4-3-7(10-8)5(1)9-6;/h5-9H,1-4H2;1H
• InChI Key： QEHYGSBNZFFUEV-UHFFFAOYSA-N
• SMILES： Cl.O1C2CCC1C1CCC2N1

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-oxa-10-azatricyclo4.2.1.1,decane hydrochloride

Recent Advances in the Study of 9-oxa-10-azatricyclo[4.2.1.1]decane Hydrochloride (CAS: 2108215-13-8)

The compound 9-oxa-10-azatricyclo[4.2.1.1]decane hydrochloride (CAS: 2108215-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its tricyclic framework incorporating both oxygen and nitrogen heteroatoms, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the synthesis of 9-oxa-10-azatricyclo[4.2.1.1]decane hydrochloride involves the optimization of reaction conditions to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. These advancements not only enhance the scalability of the compound but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacological evaluations of 9-oxa-10-azatricyclo[4.2.1.1]decane hydrochloride have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that the compound exhibits high affinity for specific neurotransmitter receptors, implicating its utility in treating neurological disorders such as anxiety, depression, and chronic pain. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic profile.

In addition to its CNS applications, recent research has explored the anticancer properties of 9-oxa-10-azatricyclo[4.2.1.1]decane hydrochloride. The compound has demonstrated selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. This selectivity is attributed to its ability to interfere with key signaling pathways involved in tumor proliferation and survival. Ongoing studies aim to identify biomarkers that could predict patient response and guide personalized treatment strategies.

Despite these promising findings, challenges remain in the clinical translation of 9-oxa-10-azatricyclo[4.2.1.1]decane hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 9-oxa-10-azatricyclo[4.2.1.1]decane hydrochloride (CAS: 2108215-13-8) represents a compelling candidate for drug development, with diverse therapeutic applications and a robust foundation of recent research. Continued investigation into its synthesis, pharmacology, and clinical potential will be critical to unlocking its full therapeutic value and addressing unmet medical needs.